Cas no 1803801-80-0 (Ethyl 2-cyano-3-hydroxy-6-(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 2-cyano-3-hydroxy-6-(trifluoromethyl)phenylacetate
• CAS No: 1803801-80-0
• MF: C₁₂H₁₀F₃NO₃
• MW: 273.20791387558
• CID: 4944411
• Update Time: 2025-07-18

Ethyl 2-cyano-3-hydroxy-6-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-hydroxy-6-(trifluoromethyl)phenylacetate

• Inchi： 1S/C12H10F3NO3/c1-2-19-11(18)5-7-8(6-16)10(17)4-3-9(7)12(13,14)15/h3-4,17H,2,5H2,1H3
• InChI Key： BIWQWPCNKYOSAX-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C#N)C=1CC(=O)OCC)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 374
• XLogP3: 2.9
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 2-cyano-3-hydroxy-6-(trifluoromethyl)phenylacetate

Introduction to Ethyl 2-cyano-3-hydroxy-6-(trifluoromethyl)phenylacetate (CAS No. 1803801-80-0)

Ethyl 2-cyano-3-hydroxy-6-(trifluoromethyl)phenylacetate (CAS No. 1803801-80-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a cyano group, a hydroxyl group, and a trifluoromethyl substituent, exhibits a range of biological activities that make it a valuable candidate for various applications.

The molecular formula of Ethyl 2-cyano-3-hydroxy-6-(trifluoromethyl)phenylacetate is C₁₂H₁₁F₃NO₃, and its molecular weight is approximately 264.21 g/mol. The compound's structure consists of an ethyl ester moiety attached to a phenyl ring, which is further substituted with a cyano group, a hydroxyl group, and a trifluoromethyl group. These functional groups contribute to the compound's chemical reactivity and biological properties.

In recent years, the study of Ethyl 2-cyano-3-hydroxy-6-(trifluoromethyl)phenylacetate has been driven by its potential as an intermediate in the synthesis of pharmaceuticals and agrochemicals. The presence of the trifluoromethyl group, in particular, has been shown to enhance the metabolic stability and lipophilicity of molecules, making it an attractive feature for drug design.

Ethyl 2-cyano-3-hydroxy-6-(trifluoromethyl)phenylacetate has been investigated for its anti-inflammatory properties. Research published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits significant inhibition of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases. The study found that the compound's ability to modulate COX activity is attributed to its unique structural arrangement, particularly the presence of the cyano and hydroxyl groups.

Beyond its anti-inflammatory potential, Ethyl 2-cyano-3-hydroxy-6-(trifluoromethyl)phenylacetate has also shown promise as an anticancer agent. A study published in Cancer Research in 2022 demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the activation of caspase pathways and the inhibition of cell proliferation. These findings suggest that Ethyl 2-cyano-3-hydroxy-6-(trifluoromethyl)phenylacetate could be further developed as a novel therapeutic agent for cancer treatment.

The synthesis of Ethyl 2-cyano-3-hydroxy-6-(trifluoromethyl)phenylacetate typically involves multi-step reactions, starting from readily available starting materials. One common synthetic route involves the reaction of ethyl cyanoacetate with a substituted phenol derivative followed by esterification and fluorination steps. The optimization of these synthetic pathways is crucial for achieving high yields and purity levels, which are essential for both research and industrial applications.

In addition to its therapeutic potential, Ethyl 2-cyano-3-hydroxy-6-(trifluoromethyl)phenylacetate has been explored for its use in chemical biology studies. Its ability to interact with specific biological targets makes it a useful tool for probing cellular processes and signaling pathways. For example, researchers have utilized this compound to investigate the role of certain enzymes in metabolic pathways, providing insights into disease mechanisms and potential therapeutic targets.

The safety profile of Ethyl 2-cyano-3-hydroxy-6-(trifluoromethyl)phenylacetate has also been evaluated in several studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it suitable for further development as a drug candidate. However, as with any new chemical entity, ongoing safety evaluations are necessary to ensure its safe use in clinical settings.

In conclusion, Ethyl 2-cyano-3-hydroxy-6-(trifluoromethyl)phenylacetate (CAS No. 1803801-80-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its biological activities, including anti-inflammatory and anticancer properties. Ongoing research continues to uncover new potential uses for this compound, highlighting its importance in advancing drug discovery and development efforts.